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Compound of Interest

Compound Name:
tert-Butyl 3-(tosyloxy)piperidine-1-

carboxylate

Cat. No.: B153226 Get Quote

Technical Support Center: tert-Butyl 3-
(tosyloxy)piperidine-1-carboxylate
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with tert-Butyl 3-(tosyloxy)piperidine-1-
carboxylate.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with tert-Butyl 3-(tosyloxy)piperidine-1-
carboxylate?

tert-Butyl 3-(tosyloxy)piperidine-1-carboxylate is classified with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation).[1][2] It is crucial to handle this

compound with appropriate personal protective equipment and in a well-ventilated area.

What personal protective equipment (PPE) is required when handling this compound?

Eye/Face Protection: Wear tightly sealing safety goggles or a face shield.[3]

Skin Protection: Use impervious gloves, a chemical-resistant apron, and boots.[3] Long-

sleeved clothing is also recommended.[4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b153226?utm_src=pdf-interest
https://www.benchchem.com/product/b153226?utm_src=pdf-body
https://www.benchchem.com/product/b153226?utm_src=pdf-body
https://www.benchchem.com/product/b153226?utm_src=pdf-body
https://www.benchchem.com/product/b153226?utm_src=pdf-body
https://www.benchchem.com/product/b153226?utm_src=pdf-body
https://www.acmec.com.cn/cas/85275-46-3/
https://www.echemi.com/sds/s-3-amino-1-n-boc-piperidine-pd180521120167.html
https://www.fishersci.com/store/msds?partNumber=AAL13363&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL13363&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/376msds_0670GjGhs04Div.3sdsNBAP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If working in an area with poor ventilation or if dust formation is likely,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate

filter.[3][4]

How should I properly store tert-Butyl 3-(tosyloxy)piperidine-1-carboxylate?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

Some sources recommend storage at 2-8°C, sealed in a dry environment. It is also advised to

store it under an inert atmosphere.[3]

What should I do in case of a spill?

For minor spills, immediately shut off all possible sources of ignition.[4] Wear appropriate PPE,

including respiratory protection, gloves, and safety glasses.[4][6] Use dry clean-up procedures

to avoid generating dust.[6] Sweep or vacuum up the spilled material and place it in a sealed

container for disposal.[6] After the material has been collected, wash the spill area.[7] For

larger spills, evacuate the area and alert emergency responders.[4]

What are the proper first-aid measures for exposure?

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing. If the person feels unwell, call a poison center or doctor.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] If skin

irritation occurs, seek medical advice.[3] Remove and wash contaminated clothing before

reuse.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3] If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[3] If eye irritation persists,

get medical attention.[3]

Ingestion: If swallowed, get medical help.[2] Rinse the mouth with water.[2]
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Property Value Source

Molecular Formula C₁₇H₂₅NO₅S [1]

Molecular Weight 355.45 g/mol [1]

Hazard Statements H302, H315, H319, H335 [1]

Signal Word Warning [1]

Storage Temperature Room Temperature or 2-8°C

Experimental Protocols
Protocol for Safe Handling:

Preparation: Before handling, ensure that a safety shower and eye wash station are readily

accessible.[7]

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

[7]

Personal Protective Equipment (PPE): Don the required PPE, including safety goggles,

impervious gloves, and a lab coat.

Dispensing: Avoid creating dust when weighing or transferring the solid material.[3]

Hygiene: Wash hands thoroughly after handling the compound.[3] Do not eat, drink, or

smoke in the work area.[3][4]

End of Work: Clean the work area and decontaminate any equipment used.

Protocol for Disposal:

Waste Collection: Dispose of the compound and any contaminated materials in an approved

waste disposal plant.[3]

Container Disposal: Dispose of the container as per local norms and regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 85275-46-3[tert-Butyl 3-(tosyloxy)piperidine-1-carboxylate]- Acmec Biochemical
[acmec.com.cn]

2. echemi.com [echemi.com]

3. fishersci.com [fishersci.com]

4. jubilantingrevia.com [jubilantingrevia.com]

5. sigmaaldrich.com [sigmaaldrich.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b153226?utm_src=pdf-body-img
https://www.benchchem.com/product/b153226?utm_src=pdf-custom-synthesis
https://www.acmec.com.cn/cas/85275-46-3/
https://www.acmec.com.cn/cas/85275-46-3/
https://www.echemi.com/sds/s-3-amino-1-n-boc-piperidine-pd180521120167.html
https://www.fishersci.com/store/msds?partNumber=AAL13363&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/376msds_0670GjGhs04Div.3sdsNBAP.pdf
https://www.sigmaaldrich.com/TW/en/sds/sial/104094?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

To cite this document: BenchChem. [Handling and safety precautions for tert-Butyl 3-
(tosyloxy)piperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153226#handling-and-safety-precautions-for-tert-
butyl-3-tosyloxy-piperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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